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Compound of Interest

Compound Name: Metaldehyde

Cat. No.: B1193070 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the environmental fate of

metaldehyde, a widely used molluscicide. The document details its degradation pathways,

persistence in various environmental compartments, and the analytical methodologies used for

its detection. Quantitative data are summarized in tables for comparative analysis, and key

processes are visualized through diagrams to facilitate understanding.

Physicochemical Properties of Metaldehyde
Metaldehyde (r-2,c-4,c-6,c-8-tetramethyl-1,3,5,7-tetroxocane) is a cyclic tetramer of

acetaldehyde.[1][2] Its chemical and physical properties are crucial for understanding its

environmental behavior. It is a white, crystalline solid with a relatively high water solubility and

low soil adsorption coefficient, which contributes to its mobility in the environment.[1][3][4]
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Property Value Reference(s)

Chemical Formula C₈H₁₆O₄

Molecular Weight 176.2 g/mol

CAS Number 108-62-3

Water Solubility 188 - 260 mg/L (at 20-30°C)

Adsorption Coefficient (Koc) 240

Log Koc 0.18 - 0.37

Log Kow (Octanol-Water

Partition Coefficient)
0.12

Vapor Pressure Negligible at room temperature

Environmental Fate and Transport
Metaldehyde's high mobility and variable persistence present significant environmental

challenges, particularly concerning water resource contamination.

In soil, metaldehyde primarily degrades through microbial action into acetaldehyde, which is

then further mineralized to carbon dioxide and water. Its persistence, measured by its half-life

(DT50), is highly variable and depends on environmental conditions such as soil type,

moisture, temperature, and microbial activity. Due to its low affinity for soil organic matter, it is

weakly sorbed and prone to leaching.
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Soil DT50 (Half-life) Conditions Reference(s)

3.6 - 4150 days

Varied, with persistence

increasing significantly in high

soil moisture

3.17 - 223 days
Dependent on environmental

conditions

222 days
Anaerobic laboratory

conditions

5.3 - 9.9 days
Average German agricultural

soils (aerobic)

0.75 - 2.4 days Various field studies

Metaldehyde enters aquatic environments primarily through surface runoff and drainage from

treated agricultural fields, especially following heavy rainfall. Once in water, its degradation

slows, leading to greater persistence compared to soil environments. This persistence,

combined with its high mobility, frequently leads to concentrations in surface and drinking water

exceeding the EU's regulatory limit of 0.1 µg/L for a single pesticide. Conventional water

treatment processes, such as granular activated carbon (GAC), are often ineffective at

removing it.

Aquatic DT50 (Half-life) Conditions Reference(s)

12 days
Water sediment under

moderate temperatures

0.27 days Rice paddy water

The movement of metaldehyde from application to various environmental compartments is a

critical aspect of its fate. The following diagram illustrates these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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